Cas no 89103-79-7 (Diazene, bis(4-nitrophenyl)-, (1E)-)

• Product Name: Diazene, bis(4-nitrophenyl)-, (1E)-
• CAS No: 89103-79-7
• MF: C₁₂H₈N₄O₄
• MW: 272.21632194519
• CID: 612196
• PubChem ID: 137999
• Update Time: 2025-04-19

Diazene, bis(4-nitrophenyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

• Diazene, bis(4-nitrophenyl)-, (1E)-
• (E)-1,2-Bis(4-nitrophenyl)diazene #
• NSC-86533
• BYLJUTWUGSHKJB-BUHFOSPRSA-N
• NSC 86533
• AKOS004902759
• Azobenzene,4'-dinitro-
• 4,4'-Dinitroazobenzene
• Azobenzene, 4,4'-dinitro-
• BYLJUTWUGSHKJB-UHFFFAOYSA-N
• 89103-79-7
• 3646-57-9
• p,p'-Dinitroazobenzene
• SCHEMBL3282773
• Diazene, 1,2-bis(4-nitrophenyl)-, (1E)-
• Diazene, bis(4-nitrophenyl)-
• NSC86533
• AKOS000670796
• NCIOpen2_005078
• DTXSID401037846

• Inchi： 1S/C12H8N4O4/c17-15(18)11-5-1-9(2-6-11)13-14-10-3-7-12(8-4-10)16(19)20/h1-8H/b14-13+
• InChI Key： BYLJUTWUGSHKJB-BUHFOSPRSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 272.05455475g/mol
• Monoisotopic Mass: 272.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 116Ų